Cas no 628331-87-3 (1H-Pyrazole-4-propanoic acid, 3-(1,1-dimethylethyl)-, methyl ester)

1H-Pyrazole-4-propanoic acid, 3-(1,1-dimethylethyl)-, methyl ester structure
628331-87-3 structure
Product Name:1H-Pyrazole-4-propanoic acid, 3-(1,1-dimethylethyl)-, methyl ester
CAS No:628331-87-3
MF:C11H18N2O2
MW:210.272822856903
CID:1640435
Update Time:2024-09-12

1H-Pyrazole-4-propanoic acid, 3-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-propanoic acid, 3-(1,1-dimethylethyl)-, methyl ester
    • Inchi: 1S/C11H18N2O2/c1-11(2,3)10-8(7-12-13-10)5-6-9(14)15-4/h7H,5-6H2,1-4H3,(H,12,13)
    • InChI Key: YTZPWKVVJLJYEX-UHFFFAOYSA-N
    • SMILES: N1C=C(CCC(OC)=O)C(C(C)(C)C)=N1

Computed Properties

  • Exact Mass: 210.13694

Experimental Properties

  • Density: 1.067±0.06 g/cm3(Predicted)
  • Boiling Point: 319.5±27.0 °C(Predicted)
  • PSA: 54.98
  • pka: 15.24±0.50(Predicted)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.